2-Heptadecyl-1H-imidazole
Overview
Description
2-Heptadecyl-1H-imidazole is an organic compound with the molecular formula C20H38N2 . It is a light yellow to white solid .
Molecular Structure Analysis
The molecular structure of 2-Heptadecyl-1H-imidazole consists of a five-membered planar ring, which includes two nitrogen atoms . The compound is soluble in water and other polar solvents .Physical And Chemical Properties Analysis
2-Heptadecyl-1H-imidazole is a light yellow to white solid . It has a molecular weight of 306.53 .Scientific Research Applications
Material Science: Conductive Matrix
Research has shown that protonated forms of 2-Heptadecylimidazole can self-organize into effective ion conductive matrices . This property is particularly useful in the development of new materials for batteries and fuel cells, where efficient ion transport is crucial.
Organometallic Catalysis: N-Heterocyclic Carbene Precursor
2-Heptadecylimidazole serves as a precursor for N-heterocyclic carbenes (NHCs), which are used in organometallic catalysis . NHCs are stable yet highly reactive species that facilitate a variety of chemical transformations, making them valuable in synthetic chemistry.
Optical Applications: Dye for Solar Cells
Emerging research suggests that imidazole derivatives could be used as dyes in solar cells . Their ability to absorb light and convert it into electrical energy makes them candidates for use in dye-sensitized solar cells, a type of photovoltaic technology.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-heptadecyl-1H-imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21-18-19-22-20/h18-19H,2-17H2,1H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTWBFUCJVWKCCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC1=NC=CN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H38N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0066878 |
Source
|
| Record name | 1H-Imidazole, 2-heptadecyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0066878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Heptadecyl-1H-imidazole | |
CAS RN |
23328-87-2 |
Source
|
| Record name | 2-Heptadecylimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23328-87-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Imidazole, 2-heptadecyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023328872 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Imidazole, 2-heptadecyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1H-Imidazole, 2-heptadecyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0066878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-heptadecyl-1H-imidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.430 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: [] 2-Heptadecylimidazole is a key component in a novel stationery masterbatch material. This material, designed to improve stationery properties, also incorporates polyethylene, ABS resins, polyethylene glycol, glass beads, polyethylene wax, dibutyl naphthalene sulfonate, methyl triacetoxy silane, and toner.
A: [] Research has explored the use of imidazole derivatives, including 2-Heptadecylimidazole (C17Z), as curing accelerants for epoxy adhesives in flexible copper clad laminates (FCCLs). While C17Z exhibited curing activity, 1-cyanoethyl-2-ethyl-4-methylimidazole (2E4MZ-CN) proved to be a superior accelerant in terms of curing reactivity and dynamic mechanical performance within the epoxy resin/4,4'-Diaminodiphenyl sulfone/carboxyl-terminated acrlonitrile-butadiene rubber system. This suggests that the specific substituents on the imidazole ring significantly impact its effectiveness as a curing accelerant.
A: [] Yes, 2-Heptadecylimidazole (1e) can act as a ligand to form complexes with metal ions. Specifically, it forms complexes with copper(II) ions, resulting in structures of the type CuL4X2, where L represents the 2-Heptadecylimidazole ligand and X represents an anion. Interestingly, these copper(II) complexes have been investigated for their ability to initiate the polymerization of acrylonitrile in dimethyl sulfoxide solutions. This highlights the potential of 2-Heptadecylimidazole and its metal complexes in polymer chemistry and material science.
A: [, ] Research indicates that 2-Heptadecylimidazole exhibits self-organization capabilities. In its protonated form, it can create an effective ion-conductive matrix, suggesting potential applications in electrochemical devices. Furthermore, 2-Heptadecylimidazole can self-assemble into nanostructures within polar organic solvents, driven by either coordination with metal ions or hydrogen bonding interactions. This self-assembly behavior opens up exciting possibilities for creating organized nanomaterials with tailored properties.
A: [] Yes, research has explored the formation of monolayers and multilayers of 2-Heptadecylimidazole and its silver complexes at interfaces. This area of study is crucial for understanding the compound's behavior in thin films, surface modifications, and potential applications in sensors and molecular electronics.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Bromobenzo[a]anthracene](/img/structure/B1265999.png)
